Cas no 62433-47-0 (4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine)

4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine structure
62433-47-0 structure
Product name:4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
CAS No:62433-47-0
MF:C9H6ClFN2S
MW:228.673742771149
CID:444954
PubChem ID:71386449

4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine, 4-(2-chloro-5-fluorophenyl)-
    • 4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
    • EN300-1963963
    • 4-(2-Chloro-5-fluorophenyl)thiazol-2-amine
    • DTXSID40808623
    • 62433-47-0
    • Inchi: InChI=1S/C9H6ClFN2S/c10-7-2-1-5(11)3-6(7)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
    • InChI Key: PVMJQKUBCDOLDU-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1F)C2=CSC(=N2)N)Cl

Computed Properties

  • Exact Mass: 227.99258
  • Monoisotopic Mass: 227.9924252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 38.91

4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963963-0.05g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
0.05g
$707.0 2023-09-17
Enamine
EN300-1963963-0.25g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
0.25g
$774.0 2023-09-17
Enamine
EN300-1963963-10.0g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
10g
$5405.0 2023-06-01
Enamine
EN300-1963963-0.5g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
0.5g
$809.0 2023-09-17
Enamine
EN300-1963963-5.0g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
5g
$3645.0 2023-06-01
Enamine
EN300-1963963-0.1g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
0.1g
$741.0 2023-09-17
Enamine
EN300-1963963-1.0g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
1g
$1256.0 2023-06-01
Enamine
EN300-1963963-10g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
10g
$3622.0 2023-09-17
Enamine
EN300-1963963-1g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
1g
$842.0 2023-09-17
Enamine
EN300-1963963-5g
4-(2-chloro-5-fluorophenyl)-1,3-thiazol-2-amine
62433-47-0
5g
$2443.0 2023-09-17

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